Cas no 2228643-54-5 (2-(5-Bromo-3-nitropyridin-2-yl)propanal)

• Product Name: 2-(5-Bromo-3-nitropyridin-2-yl)propanal
• CAS No: 2228643-54-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5600272
• PubChem ID: 165683007
• Update Time: 2023-08-23

2-(5-Bromo-3-nitropyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2228643-54-5
• EN300-1928041
• 2-(5-bromo-3-nitropyridin-2-yl)propanal
• 2-(5-Bromo-3-nitropyridin-2-yl)propanal

• Inchi： 1S/C8H7BrN2O3/c1-5(4-12)8-7(11(13)14)2-6(9)3-10-8/h2-5H,1H3
• InChI Key： KMAOSSUGUMAZTH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C=O)C

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų